![molecular formula C15H14N4O B2375227 2-phenyl-5,6,7,8-tetrahydropyrazolo[1,5-a]pyrido[4,3-d]pyrimidin-9(1H)-one CAS No. 1340888-73-4](/img/structure/B2375227.png)
2-phenyl-5,6,7,8-tetrahydropyrazolo[1,5-a]pyrido[4,3-d]pyrimidin-9(1H)-one
Description
2-Phenyl-5,6,7,8-tetrahydropyrazolo[1,5-a]pyrido[4,3-d]pyrimidin-9(1H)-one (2-PH-TPPP) is an organic compound that has been studied extensively due to its wide range of potential applications. It is a heterocyclic compound, meaning it contains both carbon and nitrogen atoms, and is a member of the pyrazolo[1,5-a]pyrido[4,3-d]pyrimidine family. 2-PH-TPPP has been studied for its potential applications in both synthetic chemistry and biological research, including its use as an enzyme inhibitor, a drug target, and a potential therapeutic agent.
Scientific Research Applications
Anti-Cancer Applications
This compound has been used in the design and synthesis of novel anti-cancer agents . The derivatives of this compound have shown high anti-tumor activity, with IC50 values between 0μM and 100μM against cancer cells . The antiproliferative activity of these compounds has been evaluated against Hela, A549, HepG2, and MCF-7 cell lines .
Neuroprotective and Anti-neuroinflammatory Applications
Triazole-pyrimidine hybrids, which include derivatives of this compound, have shown promising neuroprotective and anti-inflammatory properties . These compounds have been found to exhibit significant anti-neuroinflammatory properties through inhibition of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells .
Now, let’s move on to the compound known as “5-phenyl-2,6,7,11-tetrazatricyclo[7.4.0.03,7]trideca-1(9),2,4-trien-8-one”.
Medicinal and Pharmaceutical Applications
Tetrazole and its derivatives, including the compound , play a very important role in medicinal and pharmaceutical applications . They have been used in the treatment of various neurodegenerative diseases, such as Alzheimer’s disease, Huntington’s disease, Parkinson’s disease, Amyotrophic lateral sclerosis, ischemic stroke, and traumatic brain injury .
Semiconducting Applications
This compound has been used in the design and synthesis of new discotic liquid crystalline (LC) semiconducting materials based on a triphenylene core . These materials exhibit self-organizing long fiber structures with supramolecularly ordered columnar stacks that lie parallel to the substrate .
Antiviral Applications
Styryl derivatives of N-unsubstituted 5-phenyl-1H-pyrimidin-6-one, which include the compound , have been synthesized for their potential antiviral activity .
properties
IUPAC Name |
5-phenyl-2,6,7,11-tetrazatricyclo[7.4.0.03,7]trideca-1(9),2,4-trien-8-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N4O/c20-15-11-9-16-7-6-12(11)17-14-8-13(18-19(14)15)10-4-2-1-3-5-10/h1-5,8,16,18H,6-7,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WXQDBWPLHRDUHC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC2=C1N=C3C=C(NN3C2=O)C4=CC=CC=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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